4,5-Difluoro-2-hydroxybenzoic acid

• IUPAC Name: 4,5-difluoro-2-hydroxybenzoic acid
• InChI: InChI=1S/C7H4F2O3/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,10H,(H,11,12)
• InChI Key: LQPQOESULBOBBB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)O)C(=O)O
• Molecular Formula: C7H4F2O3
• DSSTOX Substance ID: DTXSID001297593
• Molecular Weight: 174.10 g/mol
• CAS No.: 205533-31-9

Description

4,5-Difluoro-2-hydroxybenzoic acid (DFHBA) is a unique organic compound with a variety of applications in the fields of science and medicine. It is a derivative of benzoic acid, and is composed of two fluorine atoms and a hydroxyl group. DFHBA is a white solid at room temperature, and is soluble in water, ethanol, and ether. It is an important intermediate in the synthesis of various organic compounds, and has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and biotechnology.

Scientific Research Applications

Synthesis of Key Intermediates in Pharmaceutical Drugs

4,5-Difluoro-2-hydroxybenzoic acid serves as a key intermediate in the synthesis of various pharmaceutical drugs. For instance, a study presented a practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, which is crucial for developing antimicrobial 3-quinolinecarboxylic acid drugs. This process includes steps like nitration, esterification, and hydrolysis, demonstrating the compound's role in creating complex pharmaceutical structures (Zhang et al., 2020).

Intermediate in Bioproduct Synthesis

The related compound, 4-Hydroxybenzoic acid (4-HBA), has emerged as a significant intermediate in producing value-added bioproducts. These bioproducts find applications in diverse fields like food, cosmetics, pharmacy, and fungicides. Advanced biosynthetic techniques and synthetic biology approaches utilize 4-HBA for creating high-value bioproducts, indicating the potential of derivatives like this compound in similar applications (Wang et al., 2018).

Facilitation of Continuous Flow Synthesis Processes

In the pharmaceutical and material science sectors, derivatives of this compound, like 2,4,5-trifluorobenzoic acid, are valuable synthetic intermediates. Their role in continuous microflow processes for synthesis is notable, as demonstrated in the facile synthesis of 2,4,5-trifluorobenzoic acid through Grignard exchange and carboxylation reactions. This highlights the compound's utility in efficient and scalable manufacturing processes (Deng et al., 2015).

Role in Understanding Enzymatic Hydrolysis

The enzymatic hydrolysis of parabens, which are esters of 4-hydroxybenzoic acid, provides insights into dermal absorption and metabolism. The hydrolysis process, facilitated by carboxylesterases, produces 4-hydroxybenzoic acid, underlining the biochemical relevance of such compounds in studying enzyme activity and drug metabolism (Jewell et al., 2007).

Insights into Electrophilic Aromatic Substitution Mechanisms

Research on the hydroxylation of related compounds, like tetrafluoro-4-hydroxybenzoate, provides valuable information on electrophilic aromatic substitution mechanisms. This research aids in understanding complex biochemical processes and the development of novel synthetic strategies in pharmaceutical chemistry (van der Bolt et al., 1997).

Mechanism of Action

The mechanism of action of 4,5-Difluoro-2-hydroxybenzoic acid is not specified in the sources I found. It’s important to note that the mechanism of action would depend on the specific context in which this compound is used, such as in a chemical reaction or biological system.

Safety and Hazards

This compound is associated with several hazards. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Safety precautions include avoiding breathing dust, mist, spray, and contact with skin and eyes. It should be handled in a well-ventilated area and personal protective equipment should be worn.

Synthesis routes and methods

Procedure details

1.76 g (0.01 mole) of 2,4,5-trifluorobenzoic acid, 1.62 g (0.04 mole) of powdery 99% sodium hydroxide and 20 ml of 1,3-dimethyl-2-imidazolidinone were fed into a 100-ml four-necked flask provided with a thermometer, a stirrer and a reflux condenser. The mixture was stirred at 130° C. for 3 hours to give rise to a reaction. Then, the same post-treatment as in Example 1 was conducted to obtain 0.50 g of 4,5-difluorosalicylic acid. The isolated yield was 28.7% relative to the 2,4,5-trifluorobenzoic acid used.